Enhanced mobility of the cluster Ru3(CO)12 in the solid state formed in situ by the reaction of CO and Ru3(CO)6(μ-CO)(μ3∶η2 ∶η3∶η5-C12H 8) on silica

Chemical Communications Pub Date: 2000-07-11 DOI: 10.1039/B002641G

Abstract

The reaction of Ru3(CO)6(μ-CO)(μ3∶η2 ∶η3∶η5-C12H 8) (physisorbed on SiO2) with CO in the solid state leads to Ru3(CO)12 and acenaphthylene in quantitative yields; the Ru3(CO)12 generated in situ is highly mobile leading to a reduced chemical shielding anisotropy.

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